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Compound of Interest

Compound Name: UBP710

Cat. No.: B15575262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for performing an enzymatic assay for

UBP710, a deubiquitinating enzyme (DUB). The protocol is designed for the screening of

potential inhibitors and for characterizing the enzymatic activity of UBP710.

Introduction
The ubiquitin-proteasome system (UPS) is a critical pathway for protein degradation and

regulation of various cellular processes, including cell cycle progression, signal transduction,

and apoptosis.[1][2] Deubiquitinating enzymes (DUBs) are key regulators of the UPS, as they

remove ubiquitin from substrate proteins, thereby reversing the ubiquitination signal.[2] The

dysregulation of DUBs has been implicated in numerous diseases, making them attractive

therapeutic targets.[1]

UBP710 is a cysteine protease that cleaves the isopeptide bond between ubiquitin and its

target proteins. To facilitate the discovery of novel UBP710 inhibitors, a robust and sensitive

enzymatic assay is essential. This document describes a fluorescence-based assay using

Ubiquitin-Rhodamine 110 (Ub-Rho110) as a substrate.[1][3] Cleavage of this substrate by

UBP710 results in an increase in fluorescence, which can be monitored in real-time.[1]
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The following diagrams illustrate the general ubiquitin-proteasome signaling pathway and the

experimental workflow for the UBP710 enzymatic assay.
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Caption: Ubiquitin-Proteasome Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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